Cas no 2021546-35-8 (3-(3,3,3-trifluoropropoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-(3,3,3-trifluoropropoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 2021546-35-8
• MF: C₇H₉F₃O₃S
• MW: 230.204771757126
• CID: 6216773
• PubChem ID: 165494544
• Update Time: 2025-05-22

3-(3,3,3-trifluoropropoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3,3,3-trifluoropropoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione
• 2021546-35-8
• EN300-1136685

• Inchi： 1S/C7H9F3O3S/c8-7(9,10)2-3-13-6-1-4-14(11,12)5-6/h1,4,6H,2-3,5H2
• InChI Key： XJIUTWLKDKGTQO-UHFFFAOYSA-N
• SMILES： S1(C=CC(C1)OCCC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 230.02244980g/mol
• Monoisotopic Mass: 230.02244980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(3,3,3-trifluoropropoxy)-2,3-dihydro-1lambda6-thiophene-1,1-dione

3-(3,3,3-Trifluoropropoxy)-2,3-Dihydro-1λ⁶-Thiophene-1,1-Dione: A Comprehensive Overview

The compound 3-(3,3,3-trifluoropropoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione, identified by the CAS Registry Number 2021546-35-8, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiophene derivatives, which have garnered considerable attention due to their unique electronic properties and structural versatility. Recent studies have highlighted its role in advanced materials science and drug development.

The molecular structure of 3-(3,3,3-trifluoropropoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione comprises a thiophene ring system with a dihydrodione functional group and a trifluoropropoxy substituent. The presence of the trifluoropropoxy group introduces significant electron-withdrawing effects, which influence the compound's reactivity and stability. This feature makes it particularly useful in reactions requiring precise electronic control.

Recent research has focused on the synthesis and characterization of this compound. Scientists have developed novel synthetic pathways that enhance the efficiency and scalability of its production. For instance, a study published in 2023 demonstrated a one-pot synthesis method utilizing microwave-assisted techniques, which significantly reduced reaction times while maintaining high yields.

The application of 3-(3,3,3-trifluoropropoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione in materials science is another area of active investigation. Its unique electronic properties make it a promising candidate for use in organic semiconductors and optoelectronic devices. Researchers have reported that incorporating this compound into polymer blends enhances their charge transport characteristics, paving the way for its use in next-generation electronic materials.

In the pharmaceutical industry, this compound has shown potential as a building block for drug development. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in metalloenzyme mimics and catalysts. A 2024 study highlighted its role in catalyzing key organic reactions under mild conditions, underscoring its utility in green chemistry.

The environmental impact of synthesizing and using cas no 2021546-35-8 has also been a topic of interest. Researchers are actively exploring sustainable practices to minimize waste and energy consumption during its production. For example, solvent-free synthesis methods and the use of biodegradable catalysts are being investigated to align with global sustainability goals.

In conclusion, cas no 2021546-35-8, or 3-(3,3,3-trifluoropropoxy)-2,3-dihydro-1λ⁶-thiophene-1,1-dione, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its continued exploration promises to unlock new possibilities in materials science and pharmaceuticals while addressing environmental concerns through innovative synthesis techniques.